2-Chloro-N-(2,5-dichloro-benzyl)-acetamide

• IUPAC Name: 2-chloro-N-[(2,5-dichlorophenyl)methyl]acetamide
• InChI: InChI=1S/C9H8Cl3NO/c10-4-9(14)13-5-6-3-7(11)1-2-8(6)12/h1-3H,4-5H2,(H,13,14)
• InChI Key: NWPWFSNKXDUBLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CNC(=O)CCl)Cl
• Molecular Formula: C9H8Cl3NO
• Molecular Weight: 252.5 g/mol

Description

2-Chloro-N-(2,5-dichloro-benzyl)-acetamide, also known as CDCB, is an organic compound that has been widely used in scientific research applications. It is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. CDCB has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(2,5-dichloro-benzyl)-acetamide is not fully understood, but it is thought to involve the binding of the compound to specific target proteins. As mentioned above, this compound has been found to bind specifically to the substrate-binding site of Hsp90, which leads to the inhibition of its chaperone activity. This, in turn, leads to the destabilization and degradation of client proteins that are dependent on Hsp90 for their stability.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its role in the inhibition of Hsp90, this compound has also been found to inhibit the activity of other chaperone proteins, including Hsp70 and Hsp27. This compound has also been shown to induce the degradation of misfolded proteins and to promote the clearance of protein aggregates. These effects make this compound a valuable tool for studying various biological processes, including protein folding, degradation, and aggregation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Chloro-N-(2,5-dichloro-benzyl)-acetamide is its specificity for Hsp90 and other chaperone proteins. This allows researchers to selectively inhibit the activity of these proteins and study their role in various biological processes. However, one of the limitations of this compound is its potential toxicity. While this compound has been found to be relatively non-toxic in vitro, its effects in vivo are not well understood. Additionally, this compound may have off-target effects that could complicate its use in certain experimental systems.

Future Directions

There are many potential future directions for the use of 2-Chloro-N-(2,5-dichloro-benzyl)-acetamide in scientific research. One area of interest is in the study of the role of chaperone proteins in cancer. Hsp90 and other chaperone proteins have been found to be overexpressed in many types of cancer, and their inhibition has been shown to have anti-tumor effects. This compound may be a valuable tool for studying the role of chaperone proteins in cancer and for developing new anti-cancer therapies.
Another potential future direction for the use of this compound is in the study of neurodegenerative diseases. Protein misfolding and aggregation are thought to play a role in the development of many neurodegenerative diseases, and this compound has been shown to promote the clearance of protein aggregates. This compound may be a valuable tool for studying the role of protein misfolding and aggregation in neurodegenerative diseases and for developing new therapies to treat these conditions.
In conclusion, this compound is a valuable tool for studying various biological processes, including protein folding, degradation, and aggregation. Its specificity for chaperone proteins makes it a valuable tool for studying the role of these proteins in various diseases, including cancer and neurodegenerative diseases. While there are limitations to its use, this compound has the potential to be a valuable tool for advancing our understanding of these diseases and for developing new therapies to treat them.

Scientific Research Applications

2-Chloro-N-(2,5-dichloro-benzyl)-acetamide has been used extensively in scientific research as a tool to study various biological processes. One of the key applications of this compound is in the study of protein-protein interactions. This compound has been found to bind specifically to the substrate-binding site of the chaperone protein Hsp90, which is involved in the folding and stabilization of many client proteins. This interaction has been used to study the role of Hsp90 in various biological processes, including cancer and neurodegenerative diseases.